Cas no 1809152-76-8 (4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride)

• Product Name: 4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride
• CAS No: 1809152-76-8
• MF: C₁₂H₁₄BrClN₂
• MW: 301.609961032867
• MDL: MFCD28016257
• CID: 4618385
• PubChem ID: 126961480
• Update Time: 2025-05-19

4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-phenyl)-piperidine-4-carbonitrile hydrochloride
• 4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride
• P19866
• 4-(4-bromophenyl)piperidine-4-carbonitrilehydrochloride
• 4-(4-Bromophenyl)piperidine-4-carbonitrile HCl
• 4-(4-bromophenyl)piperidine-4-carbonitrile;hydrochloride
• DB-128559
• 1809152-76-8

• MDL： MFCD28016257
• Inchi： 1S/C12H13BrN2.ClH/c13-11-3-1-10(2-4-11)12(9-14)5-7-15-8-6-12;/h1-4,15H,5-8H2;1H
• InChI Key： XYHDGZYWVJYNSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C#N)CCNCC1.Cl

Computed Properties

• Exact Mass: 318.997
• Monoisotopic Mass: 318.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Additional information on 4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride

Comprehensive Overview of 4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride (CAS No. 1809152-76-8)

4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride (CAS No. 1809152-76-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the piperidine derivative family, characterized by its unique bromophenyl and carbonitrile functional groups. Its molecular structure makes it a valuable intermediate in the development of bioactive molecules, particularly in central nervous system (CNS) drug discovery and enzyme inhibition studies.

The growing interest in 4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride is driven by its potential applications in neuropharmacology and medicinal chemistry. Researchers are increasingly exploring its role in modulating neurotransmitter receptors, a hot topic in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. With the rise of AI-driven drug discovery, this compound has also gained attention in virtual screening and molecular docking studies, where its structural features are optimized for target specificity.

From a synthetic perspective, CAS No. 1809152-76-8 is notable for its high purity and stability under standard laboratory conditions. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo assays. Recent publications highlight its utility in constructing heterocyclic scaffolds, a key focus area for small-molecule drug development. This aligns with the industry's shift toward fragment-based drug design, where such intermediates serve as building blocks for lead optimization.

Environmental and green chemistry considerations are also shaping the demand for 4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride. Manufacturers are adopting sustainable synthesis protocols to minimize waste, responding to the global push for eco-friendly chemical production. Analytical techniques like HPLC and LC-MS are routinely employed to verify its purity, addressing the pharmaceutical industry's stringent quality control requirements.

In summary, 4-(4-Bromophenyl)piperidine-4-carbonitrile hydrochloride (CAS No. 1809152-76-8) represents a versatile tool for modern drug discovery. Its relevance to CNS therapeutics, computational chemistry, and sustainable synthesis positions it as a compound of significant scientific and commercial interest. Ongoing research will likely uncover further applications, solidifying its role in advancing precision medicine and targeted therapies.